1-Nitrosopyrrolidine 1-Nitrosopyrrolidine N-nitrosopyrrolidine is a yellow liquid found in certain food products and tobacco smoke. Probably a carcinogen.
N-Nitrosopyrrolidine is a member of pyrrolidines.
N-Nitrosopyrrolidine is a natural product found in Nicotiana tabacum and Brassica oleracea with data available.
N-Nitrosopyrrolidine is a clear, yellow, oily, liquid nitrosamine that decomposes when exposed to light and emits toxic fumes of nitrogen oxides when heated to decomposition. N-Nitrosopyrrolidine is used in laboratory research to induce tumors in experimental animals. This substance may be formed during cooking of foods that contain sodium nitrite as a preservative, including meat, fish and cheese. Exposure to N- Nitrosopyrrolidine irritates the skin and eyes and can damage the liver and kidneys. This substance is reasonably anticipated to be a human carcinogen. (NCI05)
Carcinogenic nitrosamine that may be formed from preservatives in meats during their preparation or in the liver during metabolism.
Brand Name: Vulcanchem
CAS No.: 57371-40-1
VCID: VC0121248
InChI: InChI=1S/C4H8N2O/c7-5-6-3-1-2-4-6/h1-4H2/i3D2,4D2
SMILES: C1CCN(C1)N=O
Molecular Formula: C4H8N2O
Molecular Weight: 104.14 g/mol

1-Nitrosopyrrolidine

CAS No.: 57371-40-1

Cat. No.: VC0121248

Molecular Formula: C4H8N2O

Molecular Weight: 104.14 g/mol

* For research use only. Not for human or veterinary use.

1-Nitrosopyrrolidine - 57371-40-1

Specification

Description N-nitrosopyrrolidine is a yellow liquid found in certain food products and tobacco smoke. Probably a carcinogen.
N-Nitrosopyrrolidine is a member of pyrrolidines.
N-Nitrosopyrrolidine is a natural product found in Nicotiana tabacum and Brassica oleracea with data available.
N-Nitrosopyrrolidine is a clear, yellow, oily, liquid nitrosamine that decomposes when exposed to light and emits toxic fumes of nitrogen oxides when heated to decomposition. N-Nitrosopyrrolidine is used in laboratory research to induce tumors in experimental animals. This substance may be formed during cooking of foods that contain sodium nitrite as a preservative, including meat, fish and cheese. Exposure to N- Nitrosopyrrolidine irritates the skin and eyes and can damage the liver and kidneys. This substance is reasonably anticipated to be a human carcinogen. (NCI05)
Carcinogenic nitrosamine that may be formed from preservatives in meats during their preparation or in the liver during metabolism.
CAS No. 57371-40-1
Molecular Formula C4H8N2O
Molecular Weight 104.14 g/mol
IUPAC Name 2,2,5,5-tetradeuterio-1-nitrosopyrrolidine
Standard InChI InChI=1S/C4H8N2O/c7-5-6-3-1-2-4-6/h1-4H2/i3D2,4D2
Standard InChI Key WNYADZVDBIBLJJ-KHORGVISSA-N
Isomeric SMILES [2H]C1(CCC(N1N=O)([2H])[2H])[2H]
SMILES C1CCN(C1)N=O
Canonical SMILES C1CCN(C1)N=O

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